Cas no 1171070-31-7 (8-Fluoro-4-hydrazinoquinoline Hydrochloride)

• Product Name: 8-Fluoro-4-hydrazinoquinoline Hydrochloride
• CAS No: 1171070-31-7
• MF: C₉H₉ClFN₃
• MW: 213.639263868332
• MDL: MFCD02684142
• CID: 2196607
• PubChem ID: 43865979
• Update Time: 2025-11-02

8-Fluoro-4-hydrazinoquinoline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-4-hydrazineoquinoline hydrochloride
• 8-Fluoro-4-hydrazinoquinoline hydrochloride
• (8-fluoroquinolin-4-yl)hydrazine;hydrochloride
• 8-Fluoro-4-hydrazinylquinoline--hydrogen chloride (1/1)
• MFCD02684142
• DTXSID20656583
• 8-FLUORO-4-HYDRAZINYLQUINOLINE HYDROCHLORIDE
• Quinoline, 8-fluoro-4-hydrazinyl-, hydrochloride (1:1)
• 1171070-31-7
• 8-Fluoro-4-hydrazinoquinoline Hydrochloride

• MDL： MFCD02684142
• Inchi： 1S/C9H8FN3.ClH/c10-7-3-1-2-6-8(13-11)4-5-12-9(6)7;/h1-5H,11H2,(H,12,13);1H
• InChI Key： XTYJQGIDNCYIRT-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC2=C(C=CN=C21)NN

Computed Properties

• Exact Mass: 213.0469032g/mol
• Monoisotopic Mass: 213.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų

Additional information on 8-Fluoro-4-hydrazinoquinoline Hydrochloride

8-Fluoro-4-hydrazinoquinoline Hydrochloride (CAS 1171070-31-7): A Comprehensive Overview

8-Fluoro-4-hydrazinoquinoline Hydrochloride (CAS 1171070-31-7) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical research and medicinal chemistry. This compound, with its unique hydrazinoquinoline backbone and fluorine substitution, exhibits promising biological activities, making it a valuable scaffold for drug discovery.

The molecular structure of 8-Fluoro-4-hydrazinoquinoline Hydrochloride features a quinoline core with a fluorine atom at the 8-position and a hydrazino group at the 4-position. This specific arrangement contributes to its distinct physicochemical properties, including enhanced solubility and bioavailability compared to non-fluorinated analogs. Researchers are particularly interested in exploring its potential as a kinase inhibitor or antimicrobial agent, given the known pharmacological activities of similar quinoline derivatives.

Recent studies have highlighted the importance of fluorinated quinoline compounds in addressing current healthcare challenges. With the rise of antibiotic resistance and the need for novel therapeutic agents, 8-Fluoro-4-hydrazinoquinoline Hydrochloride presents an exciting opportunity for developing new treatments. Its mechanism of action may involve interference with bacterial DNA gyrase or topoisomerase IV, similar to other quinolone-based antibiotics.

In the context of cancer research, 8-Fluoro-4-hydrazinoquinoline Hydrochloride has shown potential as a targeted therapy candidate. The fluorine atom enhances the compound's ability to penetrate cell membranes and interact with specific protein targets, while the hydrazino group provides a versatile handle for further chemical modifications. This dual functionality makes it particularly attractive for structure-activity relationship (SAR) studies in oncology drug development.

The synthesis of 8-Fluoro-4-hydrazinoquinoline Hydrochloride typically involves multi-step organic transformations starting from commercially available quinoline precursors. Key steps include selective fluorination at the 8-position and subsequent introduction of the hydrazino moiety at the 4-position. The hydrochloride salt form improves the compound's stability and handling characteristics, making it more suitable for laboratory use and formulation studies.

From a pharmaceutical development perspective, 8-Fluoro-4-hydrazinoquinoline Hydrochloride offers several advantages. Its moderate molecular weight and balanced lipophilicity profile suggest favorable drug-like properties. Researchers are actively investigating its pharmacokinetic parameters, including absorption, distribution, metabolism, and excretion (ADME) characteristics, to assess its potential as a clinical candidate.

In analytical chemistry, 8-Fluoro-4-hydrazinoquinoline Hydrochloride can be characterized using various techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are essential for quality control during synthesis and for understanding the compound's purity and stability under different conditions. The fluorine atom provides a useful NMR handle (19F NMR) for structural elucidation and interaction studies.

The growing interest in fluorinated pharmaceutical compounds has positioned 8-Fluoro-4-hydrazinoquinoline Hydrochloride as a compound of significant research value. Its potential applications extend beyond traditional small-molecule drugs to include diagnostic agents and chemical biology tools. The compound's versatility makes it particularly relevant in current drug discovery paradigms that emphasize polypharmacology and targeted therapies.

As research continues, scientists are exploring various derivatives of 8-Fluoro-4-hydrazinoquinoline Hydrochloride to optimize its biological activity and therapeutic index. Structure-based drug design approaches, combined with computational modeling, are being employed to understand its binding interactions with biological targets. These efforts may lead to the development of novel treatments for challenging medical conditions.

In conclusion, 8-Fluoro-4-hydrazinoquinoline Hydrochloride (CAS 1171070-31-7) represents an important building block in modern medicinal chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers working in drug discovery and development. As the scientific community continues to explore its applications, this compound may contribute significantly to advancements in healthcare and pharmaceutical sciences.